Cas no 904814-17-1 (N-(4-methoxyphenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(4-methoxyphenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 904814-17-1
• MF: C₂₂H₁₈N₄O₂
• MW: 370.403924465179
• CID: 5426716
• Update Time: 2025-06-11

N-(4-methoxyphenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-1,5-diphenyltriazole-4-carboxamide
• N-(4-methoxyphenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C22H18N4O2/c1-28-19-14-12-17(13-15-19)23-22(27)20-21(16-8-4-2-5-9-16)26(25-24-20)18-10-6-3-7-11-18/h2-15H,1H3,(H,23,27)
• InChI Key： AKNHQEGDPWWWAO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2=CC=CC=C2)=C(C(NC2=CC=C(OC)C=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-methoxyphenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of N-(4-methoxyphenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide (CAS: 904814-17-1)

The compound N-(4-methoxyphenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide (CAS: 904814-17-1) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This 1,2,3-triazole derivative has attracted significant attention due to its unique structural features and potential biological activities. Recent studies have focused on exploring its pharmacological properties, synthetic routes, and structure-activity relationships.

Structural analysis reveals that this compound combines a 1,2,3-triazole core with two phenyl rings and a p-methoxyphenyl carboxamide moiety, creating a versatile platform for drug discovery. The presence of the triazole ring, known for its metabolic stability and hydrogen bonding capacity, along with the electron-rich methoxy group, makes this compound particularly interesting for targeting various biological pathways.

Recent pharmacological investigations have demonstrated that this compound exhibits moderate to strong inhibitory activity against several kinase targets, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β). A 2023 study published in the Journal of Medicinal Chemistry reported an IC50 value of 0.87 μM against CDK2, suggesting potential applications in cancer therapy. The compound's ability to cross the blood-brain barrier has also sparked interest in neurodegenerative disease research.

Synthetic approaches to this compound have been optimized in recent years. A 2024 publication in Organic Process Research & Development described a copper-catalyzed azide-alkyne cycloaddition (CuAAC) route with improved yield (78%) and purity (>99%). This advancement has facilitated larger-scale production for preclinical studies. The synthetic protocol emphasizes green chemistry principles, using aqueous conditions and recyclable catalysts.

Structure-activity relationship (SAR) studies have identified key modifications that enhance biological activity. Research indicates that the para-methoxy group on the phenyl ring is crucial for target binding, while modifications at the 5-position phenyl ring can significantly alter selectivity profiles. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), provide valuable insights for further analog development.

The compound's physicochemical properties have been thoroughly characterized in recent studies. With a calculated logP of 3.2 and polar surface area of 78 Ų, it demonstrates favorable drug-like properties. Stability studies under various pH conditions (published in Pharmaceutical Research, 2023) showed excellent stability at physiological pH, with a half-life exceeding 48 hours in plasma.

Current research directions include the development of radiolabeled versions for imaging studies and the exploration of combination therapies. Preliminary results from in vivo models suggest good tolerability at therapeutic doses, with no significant off-target effects observed. These findings position 904814-17-1 as a promising lead compound for further drug development efforts.